Cas no 6335-80-4 (Ethyl 3-(benzylamino)butanoate)

• Product Name: Ethyl 3-(benzylamino)butanoate
• CAS No: 6335-80-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 959904
• PubChem ID: 236384
• Update Time: 2025-06-11

Ethyl 3-(benzylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(BENZYLAMINO)BUTANOATE
• AC1L5WHO
• AC1Q650R
• benzylamino-3 butyrate d'ethyle
• CTK5B8783
• ethyl (3-benzylamino) butanoate
• ethyl 3-(benzylamino)-butanoate
• ethyl 3-(benzylamino)butyrate
• ethyl 3-[(phenylmethyl)amino]butanoate
• ethyl 3-[benzylamino]butanoate
• NSC38818
• rac-ethyl 3-(benzylamino)butanoate
• SBB054098
• SureCN536970
• Butanoic acid, 3-[(phenylmethyl)amino]-, ethyl ester
• 3-benzylamino-butyric acid ethyl ester
• 3-(Benzylamino)butyric acid ethyl ester
• F18052
• 4-AMINO-3,5-DICHLORO-N-HYDROXYBENZENECARBOXIMIDAMIDE
• NSC-38818
• AKOS010984550
• SB79751
• DTXSID40284761
• JENQQNDKUFOZAO-UHFFFAOYSA-N
• SCHEMBL536970
• (R)-Ethyl 3-(benzylamino)butanoate
• ETHYL (3R)-3-(BENZYLAMINO)BUTANOATE
• ETHYL3-(BENZYLAMINO)BUTANOATE
• CS-0361483
• F1911-3078
• DA-34164
• 6335-80-4
• Ethyl 3-(benzylamino)butanoate

• MDL： MFCD01211783
• Inchi： 1S/C13H19NO2/c1-3-16-13(15)9-11(2)14-10-12-7-5-4-6-8-12/h4-8,11,14H,3,9-10H2,1-2H3
• InChI Key： JENQQNDKUFOZAO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33
• LogP: 2.50880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(benzylamino)butanoate

Ethyl 3-(benzylamino)butanoate (CAS No. 6335-80-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 3-(benzylamino)butanoate (CAS No. 6335-80-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl ester group, a benzylamino moiety, and a butanoate chain. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical formula of Ethyl 3-(benzylamino)butanoate is C₁₂H₁₇NO₂, and it has a molecular weight of approximately 207.27 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in most organic solvents, including ethanol, acetone, and dichloromethane, but has limited solubility in water. These solubility properties make it suitable for use in a wide range of chemical reactions and formulations.

In terms of its physical properties, Ethyl 3-(benzylamino)butanoate has a boiling point of around 240°C at atmospheric pressure and a melting point of -15°C. Its density is approximately 1.04 g/cm³ at room temperature. These properties are crucial for understanding its behavior in different environments and applications.

The chemical reactivity of Ethyl 3-(benzylamino)butanoate is influenced by its functional groups. The ester group can undergo hydrolysis to form the corresponding carboxylic acid and alcohol, while the amino group can participate in various nucleophilic reactions. Additionally, the benzyl moiety can undergo substitution reactions, making this compound a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, Ethyl 3-(benzylamino)butanoate has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 3-(benzylamino)butanoate exhibited significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that the compound could be further developed into novel drugs for treating inflammatory conditions.

Beyond its therapeutic potential, Ethyl 3-(benzylamino)butanoate has also been investigated for its use as a fragrance component and flavoring agent. Its unique aroma profile makes it suitable for use in perfumes, cosmetics, and food products. However, it is important to note that the use of this compound in consumer products must adhere to regulatory guidelines to ensure safety and compliance.

In the context of environmental science, the biodegradability and ecotoxicity of Ethyl 3-(benzylamino)butanoate have been studied to assess its impact on ecosystems. Research indicates that the compound is moderately biodegradable under aerobic conditions but may persist in anaerobic environments. Therefore, proper disposal methods are essential to minimize environmental contamination.

The synthesis of Ethyl 3-(benzylamino)butanoate can be achieved through various routes, including the reaction of ethyl butyrate with benzylamine under appropriate conditions. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that reduce waste and energy consumption.

In conclusion, Ethyl 3-(benzylamino)butanoate (CAS No. 6335-80-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and consumer products. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific fields.